Cas no 36639-50-6 (Sodium (4-nitrophenyl)methanesulfonate)

• Product Name: Sodium (4-nitrophenyl)methanesulfonate
• CAS No: 36639-50-6
• MF: C₇H₆NNaO₅S
• MW: 239.181011676788
• MDL: MFCD02334757
• CID: 1023848
• Update Time: 2025-11-02

Sodium (4-nitrophenyl)methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium (4-nitrophenyl)methanesulfonate
• Sodium (4-nitrophenyl)methanesulfote
• Sodium 4-nitrobenzylsulphonate
• (4-nitrophenyl)methanesulfonic acid, sodium salt
• AC1NSR5K
• AGN-PC-0D2XPZ
• ANW-62253
• CTK8B9239
• ghl.PD_Mitscher_leg0.468
• sodium (4-nitrophenyl)-methanesulfonate
• sodium 4-nitrobenzyl sulfonate
• ST018680
• 4-Nitrobenzenemethanesulfonic acid sodium salt
• C7H6NNaO5S
• sodium 4-nitrobenzyl sulphonate
• SXZUSZBEGNFCDZ-UHFFFAOYSA-M
• 4654AB
• SBB006287
• sodium;(4-nitrophenyl)methanesulfonate
• AK102300
• S

• MDL： MFCD02334757
• Inchi： 1S/C7H7NO5S.Na/c9-8(10)7-3-1-6(2-4-7)5-14(11,12)13;/h1-4H,5H2,(H,11,12,13);/q;+1/p-1
• InChI Key： SXZUSZBEGNFCDZ-UHFFFAOYSA-M
• SMILES： S(CC1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Sodium (4-nitrophenyl)methanesulfonate

Comprehensive Guide to Sodium (4-nitrophenyl)methanesulfonate (CAS No. 36639-50-6): Properties, Applications, and Market Insights

Sodium (4-nitrophenyl)methanesulfonate (CAS No. 36639-50-6) is a specialized organic sulfonate compound with significant relevance in industrial and research applications. This compound, often referred to as 4-nitrophenylmethanesulfonic acid sodium salt, is widely recognized for its unique chemical properties and versatility. In this article, we delve into its molecular structure, synthesis methods, key applications, and emerging trends in the chemical industry.

The molecular formula of Sodium (4-nitrophenyl)methanesulfonate is C₇H₆NNaO₅S, with a molecular weight of 239.18 g/mol. Its structure features a nitrophenyl group attached to a methanesulfonate moiety, which is neutralized by a sodium ion. This configuration imparts excellent solubility in water and polar solvents, making it a preferred choice for reactions requiring aqueous conditions. Researchers often highlight its stability under ambient conditions, though it should be stored away from strong oxidizers.

One of the primary applications of Sodium (4-nitrophenyl)methanesulfonate is as an intermediate in organic synthesis. It serves as a key building block for pharmaceuticals, agrochemicals, and specialty chemicals. For instance, it is utilized in the synthesis of sulfonamide derivatives, which are pivotal in drug development for their antimicrobial properties. Additionally, its nitro group makes it a valuable precursor in the production of dyes and pigments, aligning with the growing demand for sustainable coloring agents in textiles and coatings.

Recent advancements in green chemistry have spotlighted Sodium (4-nitrophenyl)methanesulfonate due to its role in eco-friendly catalytic processes. Researchers are exploring its use in biodegradable surfactants and ionic liquids, addressing the global push for reducing environmental impact. This aligns with trending searches on "green chemical alternatives" and "sustainable synthesis methods," reflecting heightened industry interest.

The market for Sodium (4-nitrophenyl)methanesulfonate is expanding, driven by its utility in high-performance materials and electronic chemicals. With the rise of flexible electronics, this compound is being investigated for its potential in polymer electrolytes and conductive inks. Analysts project steady growth in demand, particularly in Asia-Pacific regions, where pharmaceutical and electronics manufacturing are booming.

Quality control and regulatory compliance are critical when handling Sodium (4-nitrophenyl)methanesulfonate. Reputable suppliers provide certificates of analysis (CoA) to ensure purity, typically ≥98%. Proper handling includes using personal protective equipment (PPE) and adhering to standard laboratory safety protocols. These precautions resonate with frequently searched terms like "chemical safety guidelines" and "lab best practices."

In conclusion, Sodium (4-nitrophenyl)methanesulfonate (CAS No. 36639-50-6) is a multifaceted compound with expanding applications in science and industry. Its compatibility with sustainable chemistry initiatives and emerging technologies positions it as a compound of interest for future innovations. For researchers and manufacturers, understanding its properties and market dynamics is essential for leveraging its full potential.